Cas no 10479-63-7 ((3ar,7ar)-2,3,3a,4,5,6,7,7a-octahydro-1h-isoindole)

(3ar,7ar)-2,3,3a,4,5,6,7,7a-octahydro-1h-isoindole structure
10479-63-7 structure
Product Name:(3ar,7ar)-2,3,3a,4,5,6,7,7a-octahydro-1h-isoindole
CAS No:10479-63-7
MF:C8H15N
MW:125.211402177811
CID:1149321
PubChem ID:18609628
Update Time:2025-04-20

(3ar,7ar)-2,3,3a,4,5,6,7,7a-octahydro-1h-isoindole Chemical and Physical Properties

Names and Identifiers

    • (3ar,7ar)-2,3,3a,4,5,6,7,7a-octahydro-1h-isoindole
    • 10479-63-7
    • AKOS006353850
    • SCHEMBL6673550
    • trans-Octahydro-1H-isoindole
    • Inchi: 1S/C8H15N/c1-2-4-8-6-9-5-7(8)3-1/h7-9H,1-6H2/t7-,8-/m1/s1
    • InChI Key: ODSNARDHJFFSRH-HTQZYQBOSA-N
    • SMILES: N1C[C@H]2CCCC[C@@H]2C1

Computed Properties

  • Exact Mass: 125.120449483g/mol
  • Monoisotopic Mass: 125.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 88.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 12Ų

(3ar,7ar)-2,3,3a,4,5,6,7,7a-octahydro-1h-isoindole Related Literature

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